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Compound of Interest

Compound Name:
3-Chloro-4-

methoxyphenethylamine

CAS No.: 7569-87-1

Cat. No.: B1586336

Get Quote

Part 1: Executive Summary & Chemical Profile
3-Chloro-4-methoxyphenethylamine is a structural probe used in neuropharmacology to map

the steric and electronic requirements of monoamine transporters and receptors. Unlike the

widely known 2,5-dimethoxy (2C-series) or 4-methoxy (PMA) analogs, this specific 3,4-

substitution pattern offers a unique lipophilic and electronic profile, making it a critical scaffold

for developing selective TAAR1 agonists and investigating metabolic stability in

phenethylamine libraries.

Chemical Identity
IUPAC Name: 2-(3-Chloro-4-methoxyphenyl)ethanamine

Common Abbreviation: 3-Cl-4-OMe-PEA

Molecular Formula: C

H
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ClNO

Molecular Weight: 185.65 g/mol

Key Structural Feature: The 3-chloro substituent provides steric bulk and lipophilicity (

value > 0) at the meta position, preventing metabolic deactivation often seen with simple
hydroxylation, while the 4-methoxy group mimics the hydrogen-bond accepting capacity of
the para-hydroxyl group in neurotransmitters like dopamine.

Property Value Relevance to Research

LogP (Predicted) ~2.1 - 2.4

Moderate lipophilicity; crosses

Blood-Brain Barrier (BBB)

effectively.

pKa ~9.5 (Amine)

Exists primarily as a cation at

physiological pH (7.4),

essential for Aspartate binding

in GPCRs.

H-Bond Donors 1 (Amine)
Critical for anchoring in the

orthosteric binding pocket.

PSA ~35 Å² Favorable for CNS penetration.

Part 2: Neuroscience Applications & Mechanism
Trace Amine-Associated Receptor 1 (TAAR1) Ligand
Discovery
The 3-chloro-4-methoxy motif is a "privileged structure" in the design of TAAR1 agonists.

Research indicates that halogenation at the 3-position of the phenyl ring, combined with a 4-

position ether, significantly enhances binding affinity compared to the unsubstituted

phenethylamine.

Mechanism: TAAR1 is an intracellular GPCR. 3-Cl-4-OMe-PEA acts as a pharmacophore

probe, testing the tolerance of the receptor's hydrophobic pocket.
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Application: Used as a lead compound to synthesize high-affinity ligands (e.g., urea or

formamide derivatives) that modulate dopaminergic firing rates without the psychostimulant

effects of amphetamines.

Structure-Activity Relationship (SAR) Probing
In 5-HT2A and 5-HT2C receptor studies, this compound serves as a comparator to isolate the

effects of ring chlorination:

Electronic Effect: The electron-withdrawing chlorine atom deactivates the ring slightly

compared to 4-OMe-PEA, potentially reducing oxidation susceptibility.

Steric Effect: It probes the size of the receptor's "meta" binding pocket. If binding is retained

despite the bulkier Chlorine (vs. Hydrogen), the pocket is deemed "tolerant," guiding further

drug design.

Synthetic Intermediate (Tetrahydroisoquinolines)
3-Cl-4-OMe-PEA is a primary building block for the synthesis of 6-methoxy-7-

chlorotetrahydroisoquinolines via the Pictet-Spengler reaction. These tricyclic derivatives are

investigated as dopamine D1/D5 antagonists and sigma receptor ligands.

Part 3: Visualization of Mechanism & Workflow
Figure 1: Pharmacophore & Synthetic Utility
The following diagram illustrates the dual role of 3-Cl-4-OMe-PEA: as a direct receptor ligand

and as a precursor for tricyclic scaffolds.
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Caption: Functional map of 3-Cl-4-OMe-PEA showing its pharmacophore features (blue) and

downstream applications in receptor probing (green/red) and synthesis (yellow/grey).

Part 4: Experimental Protocols
Protocol A: Preparation & Solubilization for In Vitro
Assays
Objective: Create a stable 10 mM stock solution for receptor binding assays. Caveat: Free

base amines are unstable and prone to oxidation. Use the hydrochloride (HCl) salt form if

available, or convert immediately.

Weighing: Accurately weigh 1.86 mg of 3-Cl-4-OMe-PEA (Free Base) or 2.22 mg (HCl Salt)

into a sterile microcentrifuge tube.

Solvent Choice:

Preferred:DMSO (Dimethyl Sulfoxide). Dissolve to 10 mM. (Stable at -20°C for 3 months).

Alternative:0.1 M Perchloric Acid (for HPLC standards only, not for cell assays).

Dilution: For cell-based assays (e.g., HEK293-TAAR1), dilute the DMSO stock 1:1000 into

assay buffer (HBSS + 20 mM HEPES) to achieve a 10 µM working concentration. Ensure

final DMSO concentration is <0.1%.
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Protocol B: Pictet-Spengler Cyclization (Synthetic
Application)
Objective: Synthesize a tetrahydroisoquinoline derivative for D1 receptor testing.

Reactants: Combine 1.0 eq of 3-Cl-4-OMe-PEA with 1.1 eq of Paraformaldehyde (or specific

aldehyde) in dry Methanol.

Acid Catalyst: Add catalytic amount of Trifluoroacetic acid (TFA) or HCl.

Reflux: Heat to reflux (65°C) for 2-4 hours under Nitrogen atmosphere.

Workup: Evaporate solvent. Basify with NaHCO

. Extract with Dichloromethane (DCM).

Validation: Verify structure via NMR. The cyclization occurs at the 6-position (para to the

chloro), yielding the 7-chloro-6-methoxy-THIQ.

Part 5: Safety & Regulatory Compliance
Toxicology

Acute Toxicity: Data is limited. Treat as a potent sympathomimetic. Likely to possess

properties similar to PMA (para-methoxyamphetamine) but modulated by the chlorine.

Handling: Wear nitrile gloves, lab coat, and eye protection. Handle only in a fume hood to

avoid inhalation of amine vapors.

Regulatory Status (US)
Controlled Substances Act (CSA): 3-Chloro-4-methoxyphenethylamine is not explicitly

listed in Schedule I or II.

Federal Analogue Act: It is not a positional isomer of a scheduled compound like 2C-C

(which is dimethoxy). However, if sold for human consumption, it could be treated as an

analogue of controlled phenethylamines.
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Research Use: Permissible for in vitro and in vivo animal research without a DEA license,

provided it is not used in humans.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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